Cas no 2418671-35-7 (1-3-(aminomethyl)-4-methylpiperidin-1-yl-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride)

• Product Name: 1-3-(aminomethyl)-4-methylpiperidin-1-yl-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride
• CAS No: 2418671-35-7
• MF: C₁₈H₂₉ClN₂O₂
• MW: 340.888064146042
• MDL: MFCD32679488
• CID: 5676225
• PubChem ID: 165771103
• Update Time: 2025-05-19

1-3-(aminomethyl)-4-methylpiperidin-1-yl-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26675739
• 2418671-35-7
• 1-[3-(aminomethyl)-4-methylpiperidin-1-yl]-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride
• 1-3-(aminomethyl)-4-methylpiperidin-1-yl-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride

• MDL： MFCD32679488
• Inchi： 1S/C18H28N2O2.ClH/c1-13-4-5-15(3)17(10-13)22-9-7-18(21)20-8-6-14(2)16(11-19)12-20;/h4-5,10,14,16H,6-9,11-12,19H2,1-3H3;1H
• InChI Key： ZEQPEPFADANRCL-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCOC1C=C(C)C=CC=1C)N1CCC(C)C(CN)C1

Computed Properties

• Exact Mass: 340.1917559g/mol
• Monoisotopic Mass: 340.1917559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-3-(aminomethyl)-4-methylpiperidin-1-yl-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride

1-3-(Aminomethyl)-4-Methylpiperidin-1-Yl-3-(2,5-Dimethylphenoxy)Propan-1-One Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2418671-35-7, known as 1-3-(aminomethyl)-4-methylpiperidin-1-yl-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride, is a highly specialized organic molecule with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The chemical structure of this compound is characterized by a piperidine ring substituted with an aminomethyl group and a methyl group at specific positions. The presence of a phenoxy group further enhances its pharmacokinetic properties, contributing to its bioavailability and stability. The hydrochloride salt form ensures optimal solubility and compatibility for pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to optimize the reaction conditions, ensuring high yields and purity. These methods include the use of microwave-assisted synthesis and catalytic systems, which have significantly streamlined the production process.

From a pharmacological perspective, 1-3-(aminomethyl)-4-methylpiperidin-1-yl-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride has demonstrated potent activity in preclinical models. Studies conducted in 2023 revealed its ability to modulate key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease. Its mechanism of action involves inhibition of specific enzymes and modulation of receptor activity, which are critical for maintaining neuronal health.

In addition to its neuroprotective properties, this compound has shown promise in the treatment of inflammatory disorders. Preclinical data indicate that it exhibits anti-inflammatory effects by suppressing pro-inflammatory cytokines and reducing oxidative stress. These findings suggest potential applications in conditions such as arthritis and inflammatory bowel disease.

The biological activity of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is crucial for targeting central nervous system (CNS) disorders, where drug delivery remains a significant challenge. Recent studies have optimized formulations to improve BBB penetration, thereby enhancing therapeutic efficacy.

From an industrial perspective, the synthesis and scale-up of this compound require stringent quality control measures to ensure consistency and safety. Regulatory agencies have emphasized the importance of adhering to Good Manufacturing Practices (GMP) during production. Recent guidelines also highlight the need for thorough toxicological evaluations to assess long-term safety profiles.

Looking ahead, 1-3-(aminomethyl)-4-methylpiperidin-1-yl-3-(2,5-dimethylphenoxy)propan-1-one hydrochloride holds immense potential for clinical translation. Ongoing Phase II clinical trials are evaluating its efficacy in treating neurodegenerative diseases, with interim results showing encouraging outcomes. If successful, this compound could become a cornerstone in the management of these debilitating conditions.

In conclusion, the compound with CAS No. 2418671-35-7 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with robust biological activity, positions it as a leading candidate for addressing unmet medical needs. Continued research and development will undoubtedly unlock its full therapeutic potential, paving the way for innovative treatments in various therapeutic areas.